Cas no 2228651-90-7 (1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol)

• Product Name: 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol
• CAS No: 2228651-90-7
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6440978
• PubChem ID: 165975391
• Update Time: 2025-05-19

1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol
• 1-[2-(dimethylamino)-5-fluorophenyl]ethane-1,2-diol
• EN300-1757504
• 2228651-90-7

• Inchi： 1S/C10H14FNO2/c1-12(2)9-4-3-7(11)5-8(9)10(14)6-13/h3-5,10,13-14H,6H2,1-2H3
• InChI Key： DDEZAEKKHOAMNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CO)O)N(C)C

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.7Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol

Chemical Profile of 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol (CAS No: 2228651-90-7)

1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol, identified by its CAS number 2228651-90-7, is a fluorinated aromatic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, featuring a dimethylamino substituent on a fluorophenyl ring and an ethane diol backbone, exhibits promising characteristics that make it a subject of intense research interest. The presence of both fluorine and hydroxyl functional groups contributes to its intriguing chemical reactivity and potential biological activity.

The synthesis and characterization of 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol have been extensively studied to understand its role in medicinal chemistry. The compound’s structure suggests that it may interact with biological targets in novel ways, particularly due to the electron-withdrawing effect of the fluorine atom and the electron-donating properties of the dimethylamino group. These features are often exploited in drug design to modulate binding affinities and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol with high accuracy. Molecular docking studies have shown that this compound may exhibit inhibitory activity against various enzymes and receptors, making it a potential candidate for therapeutic applications. For instance, preliminary data suggest that it could interfere with pathways involved in inflammation and cancer progression, although further experimental validation is necessary.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances lipophilicity, metabolic stability, and binding affinity. In the case of 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol, the combination of these features positions it as a valuable scaffold for designing novel therapeutics. Researchers are exploring its derivatives to optimize pharmacological properties while maintaining structural integrity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites—such as the hydroxyl groups and the amine functionality—allows for diverse chemical modifications. This flexibility is particularly useful in medicinal chemistry, where subtle changes in structure can significantly alter biological activity. For example, introducing additional fluorine atoms or altering the substitution pattern on the aromatic ring could lead to compounds with enhanced efficacy or selectivity.

The ethical considerations surrounding drug development are also relevant when discussing compounds like 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol. While research is ongoing to ensure safety and efficacy, it is essential to adhere to rigorous scientific standards. Collaborative efforts between academia and industry are crucial for translating laboratory findings into viable therapeutic options that benefit patients worldwide.

As our understanding of molecular interactions continues to evolve, so does our ability to design targeted therapies. The case of 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol exemplifies how structural features can be leveraged to develop innovative drugs. By combining experimental data with computational modeling, scientists are paving the way for next-generation treatments that address unmet medical needs.

The future directions for research on this compound include exploring its mechanism of action in greater detail and assessing its potential in preclinical models. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 1-2-(dimethylamino)-5-fluorophenylethane-1,2-diol (CAS No: 2228651-90-7) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural attributes and promising biological profile make it a valuable asset in the quest for new medicines. As research progresses, this compound is likely to play an increasingly important role in developing innovative therapeutic strategies.